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Compound of Interest

Compound Name: fostriecin

Cat. No.: B1233472 Get Quote

For Immediate Implementation by Laboratory Personnel

Fostriecin, a potent antitumor antibiotic and a highly selective inhibitor of protein phosphatase

2A (PP2A), requires stringent handling and disposal protocols to ensure the safety of laboratory

personnel and prevent environmental contamination.[1] Its cytotoxic nature and high toxicity to

aquatic life necessitate that all waste containing this compound be treated as hazardous.[1]

Adherence to the following procedures is critical for maintaining a safe and compliant research

environment.

Core Safety and Handling Summary
All personnel handling Fostriecin must be trained in the management of cytotoxic compounds.

[1][2] The minimum personal protective equipment (PPE) includes a lab coat or gown, safety

goggles with side shields, and two pairs of chemotherapy-tested gloves.[1][3] All handling of

Fostriecin powder or solutions should be conducted within a certified chemical fume hood to

prevent the inhalation of aerosols.[1]
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Property Value Reference

Molecular Formula C₁₉H₂₆NaO₉P [1]

Molecular Weight 452.37 g/mol [1]

IC₅₀ for PP2A 1.5 - 3.2 nM [1]

IC₅₀ for PP1 131 µM [1]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long-lasting

effects)

[1]

Detailed Protocol for the Disposal of Fostriecin
Waste
This protocol outlines the essential steps for the safe segregation, containment, and disposal of

all waste streams contaminated with Fostriecin.

I. Waste Segregation and Containment
Immediate Segregation: At the point of generation, all materials that have come into contact

with Fostriecin must be segregated from general and other laboratory waste.[1]

Solid Waste: Place all contaminated solid waste, including gloves, disposable gowns, bench

paper, pipette tips, and vials, into a designated, rigid, leak-proof container lined with a thick

(minimum 2 mm polypropylene) plastic bag.[1] This container should be clearly labeled as

"Hazardous Waste: Fostriecin" and include the appropriate hazard symbols.

Liquid Waste: Collect all aqueous solutions containing Fostriecin in a dedicated, shatter-

proof, and leak-proof container.[1] The container must be clearly labeled as "Hazardous

Waste: Fostriecin" with corresponding hazard symbols (e.g., toxic, environmentally

hazardous).[1]
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Sharps Waste: Any sharps, such as needles or razor blades, contaminated with Fostriecin
must be placed into a designated cytotoxic sharps container.[3]

II. Spill Management
In the event of a spill, the following procedure must be initiated immediately:

Alert Personnel: Notify all personnel in the immediate area of the spill.[1]

Don Appropriate PPE: Before cleaning, personnel must wear a disposable gown, two pairs of

chemotherapy gloves, eye protection, and a respirator (N95 or higher).[1]

Contain the Spill: For liquid spills, cover with absorbent pads, starting from the outside and

working inward. For powder spills, gently cover with damp absorbent pads to avoid

aerosolizing the powder. Do not dry sweep.[1]

Clean the Area: Once absorbed, carefully collect all contaminated materials and place them

in the cytotoxic solid waste container. Clean the spill area with a detergent solution, followed

by a rinse with water. All cleaning materials must be disposed of as cytotoxic waste.[1]

Final Decontamination: Decontaminate the area again with a suitable laboratory disinfectant.

[1]

III. Final Disposal
Container Sealing: Once waste containers are three-quarters full, securely seal the inner bag

and then the outer container.[1]

Storage: Store sealed cytotoxic waste containers in a designated, secure, and well-ventilated

area, away from general waste and incompatible materials.[1]

Documentation: Maintain a detailed log of all Fostriecin waste generated and disposed of, in

accordance with institutional and regulatory requirements.[1]

Professional Disposal: All Fostriecin waste must be disposed of through a licensed

hazardous waste management company, typically by incineration.[2]
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Caption: Workflow for the segregation and disposal of Fostriecin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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